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ZEN-2759 storage conditions -20C long term

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: ZEN-2759

CAS No.: 1616400-50-0

Cat. No.: S547739

Product Identification & Hazards

e Product Name: ZEN-2759 [1]

e Catalog Number: DC75116 [1]

e CAS Number: 1616400-50-0 [1]

e Chemical Formula: C17H16N202 [1]
e Molecular Weight: 280.327 g/mol [1]

Hazard Classification: ZEN-2759 is classified as Acute Toxicity (Category 4) and Acute Aquatic
Toxicity (Category 1) [1].

e Hazard Statements: H302 (Harmful if swallowed), H410 (Very toxic to aquatic life with long-lasting

effects) [1].
e Precautionary Measures: Always wear appropriate personal protective equipment (PPE), avoid dust
formation, and do not eat, drink, or smoke in the handling area [1].

Storage Conditions Summary

The storage conditions for ZEN-2759 vary depending on its physical form. The table below summarizes the

key parameters:
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Storage Parameter Condition Reference
Long-Term Storage -20°C in a tightly sealed container [1] DC Chemicals
(Powder) MSDS
Storage (in solvent) -80°C [1] DC Chemicals
MSDS
Environment Cool, well-ventilated place; away from direct sunlight DC Chemicals
and ignition sources [1] MSDS
Incompatible Materials  Strong acids, strong alkalis, strong oxidizing agents, DC Chemicals
and strong reducing agents [1] MSDS

Handling and Usage Protocol

Materials Required

ZEN-2759 (DC75116) [1]

Cryogenic storage freezer (-20°C and -80°C)

Pre-chilled vials and equipment

Storage Procedure

¢ Upon Receipt: Confirm the product is in its original, intact packaging.

Personal protective equipment (PPE): safety goggles, gloves, impervious lab coat [1]
Appropriate chemical fume hood or area with adequate exhaust ventilation [1]

e Temperature Registration: Immediately place the powder form at -20°C for long-term storage. If

dissolved in a solvent, store at -80°C [1].

e Containment: Ensure the container is tightly sealed to prevent moisture absorption and

contamination [1].

e Labeling: Clearly label the container with the product name, CAS number, date received, and your

initials.

e Location: Store in a dedicated, well-ventilated freezer, away from incompatible materials [1].
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Handling and Reconstitution

e Preparation: Bring the product to room temperature inside a certified fume hood before opening.

e Weighing: Use pre-chilled equipment to handle the powder. Avoid generating dust or aerosols [1].

¢ Solution Preparation: Use a suitable solvent (e.g., DMSO) to prepare stock solutions. Aliquot
immediately to avoid repeated freeze-thaw cycles.

e Storage of Solutions: Store aliquots at -80°C [1].

Research Context and Applications

ZEN-2759 is a potent inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins,
specifically targeting BRD4 [2]. It has reported ICso values of 0.23 pM for BRD4(BD1), 0.08 pM for
BRD4(BD2), and 0.28 pM for the full tandem BRD4(BD1BD2) domain [2]. By blocking the interaction
between BRD4 and acetylated histones, ZEN-2759 disrupts the expression of key oncogenes, making it a

valuable tool for researching cancer and inflammatory diseases [2].

The diagram below illustrates the signaling pathway targeted by ZEN-2759 and the experimental workflow

for its use:
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Experimental Workflow
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Click to download full resolution via product page

Safety and Disposal

¢ First Aid Measures: In case of skin contact, rinse thoroughly with water. If swallowed, rinse mouth

and do NOT induce vomiting; call a physician immediately [1].
¢ Spill Management: Collect spillage with a liquid-binding material (e.g., diatomite). Decontaminate

surfaces with alcohol and dispose of waste according to local regulations [1].
e Waste Disposal: Dispose of contents and containers at an approved waste disposal plant in

compliance with all federal, state, and local regulations [1].
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Experimental Protocol: Assessing BRD4 Inhibition In
Cells

This protocol outlines the steps to test the biological activity of ZEN-2759 in a cell-based assay.

Day 1: Cell Seeding

e Seed appropriate cancer cells (e.g., MM1.S multiple myeloma cells) in a 96-well plate at a density of
5,000-10,000 cells per well in complete medium.
¢ Incubate cells overnight at 37°C and 5% CO:x to allow for attachment.

Day 2: Compound Treatment

e Thaw an aliquot of ZEN-2759 stock solution on ice and prepare serial dilutions in pre-warmed cell
culture medium. The final DMSO concentration should typically be <0.1%.

e Aspirate the old medium from the plated cells and add the medium containing the compound
dilutions. Include a vehicle control (DMSO only).

¢ Return the plate to the incubator for 24-72 hours, depending on the assay endpoint.

Day 3/4: Viability Assay (Example: MTT)

e Add MTT reagent to each well according to the manufacturer's instructions.

¢ Incubate for 2-4 hours at 37°C to allow formazan crystal formation.

e Carefully aspirate the medium and dissolve the formazan crystals in DMSO.

e Measure the absorbance at 570 nm using a microplate reader. Calculate the percentage of cell
viability relative to the vehicle control to determine the ICso value.

Key Considerations for Researchers

¢ Stability Monitoring: While the MSDS provides storage guidelines, the long-term stability of ZEN-
2759 under these conditions has not been fully characterized. Researchers should periodically
assess the integrity of their stock via mass spectrometry if performance degradation is suspected.

¢ Aliquot Strategy: To maintain stability and prevent contamination, divide stock solutions into small,
single-use aliquots immediately after preparation.

e Bioactive Confirmation: The provided ICso values (e.g., 0.23 uM for BRD4 BD1) serve as a
reference [2]. Always include appropriate controls in your experiments to confirm the compound's
activity in your specific biological system.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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conditions-20c-long-term]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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